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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693

An Objective Comparison of Allyl (3-methylbutoxy)acetate and Allyl cyclohexylpropionate for
Research and Development

This guide provides a detailed comparative analysis of Allyl (3-methylbutoxy)acetate and Allyl
cyclohexylpropionate, two ester compounds predominantly utilized as fragrance and flavor
ingredients. The following sections present a side-by-side view of their physicochemical
properties, synthesis protocols, performance characteristics, and toxicological profiles,

supported by available data to aid researchers, scientists, and drug development professionals
in their evaluations.

Physicochemical Properties

The fundamental physicochemical characteristics of both compounds are summarized below.
These properties influence their behavior in various formulations and environments.
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Allyl (3-
Property yi( Allyl cyclohexylpropionate

methylbutoxy)acetate
CAS Number 67634-00-8[1][2] 2705-87-5[3][4]
Molecular Formula C10H1803[1][5] C12H2002[3][4]
Molecular Weight 186.25 g/mol [1][5] 196.29 g/mol [3][4]

o Colorless to very pale yellow
Appearance Colorless liquid[1][6] o
liquid[3][7]

Density 0.936 — 0.944 g/lcm3® @ 20°C[2] 0.948 g/mL @ 25°C[3][8]
Boiling Point 216°C[1] 266°C[4]
Flash Point 94°C[1] 106°C[4]

Vapor Pressure

0.037 mmHg @ 25°C[1]

0.009 mmHg @ 25°C[9]

Refractive Index

1.428 - 1.433 @ 20°C[1]

1.457 - 1.464 @ 20°C[3]

Log P

2.72[1]

4.28[4]

Water Solubility

Insoluble[5][10]

16.5 mg/L @ 20°C[8]

Synthesis and Manufacturing

The manufacturing processes for these esters involve distinct precursors and reaction steps,

which are detailed below.

Synthesis of Allyl (3-methylbutoxy)acetate

This compound is synthesized in a two-stage process. The initial step involves an esterification

reaction between chloroacetic acid and isoamyl alcohol, facilitated by sodium hydroxide and a

phase-transfer catalyst. The resulting intermediate is then treated with allyl alcohol to yield the

final product.[1][6][10][11]
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Synthesis workflow for Allyl (3-methylbutoxy)acetate.

Synthesis of Allyl cyclohexylpropionate

The synthesis of Allyl cyclohexylpropionate also typically involves two main steps, starting from

cinnamic acid. The first step is a catalytic hydrogenation of cinnamic acid at high temperatures

(over 200°C) using a catalyst like palladium to form cyclohexyl propionic acid. The second step

is an esterification of this intermediate with allyl alcohol, using an acid catalyst such as
concentrated sulfuric acid.[4] An alternative method involves the direct esterification of
cyclohexylpropionic acid with allyl alcohol.[8]
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Synthesis workflow for Allyl cyclohexylpropionate.

Performance and Application Comparison

While both compounds are used for their fruity notes, they possess distinct olfactory profiles
and performance characteristics that make them suitable for different applications.
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Allyl (3-
Feature yi( Allyl cyclohexylpropionate
methylbutoxy)acetate
Strong, fruity, green, with Sweet, fruity, reminiscent of
Odor Profile galbanum and pineapple pineapple, with green and

notes.[1][6][10]

woody nuances.[4][7][8]

Odor Comparison

Not as sweet as Allyl
cyclohexylpropionate and
considered a less accurate
representation of natural

pineapple.[1]

Provides a tasty, sweet, and

natural pineapple note.[4]

Stability

May form amyl glycolic acid
over time under the influence
of heat.[1]

Excellent stability and
longevity, making it suitable for
water-based and powder
systems where other fruity

materials may degrade.[3][7]

Primary Applications

Fruity, green, fougére, marine,
and floral notes in perfumes;

widely used in detergents.[1][6]

Fruity pineapple notes in fine
fragrances, personal care
(shampoos, lotions), and
household products (air
fresheners); also used as a
food flavoring agent.[3][4][12]
[13]

Other Uses

Reported use in rubber
compounds and marine

applications.[14]

Used as a model compound in
organic chemistry research
and in the production of

specialty chemicals.[3]

Toxicological and Safety Profile

A summary of the toxicological data is crucial for assessing the safety of these compounds in

their intended applications.
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Safety Endpoint

Allyl (3-
methylbutoxy)acetate

Allyl cyclohexylpropionate

Acute Oral Toxicity

Harmful if swallowed (Acute
Tox. 4).[2][15] NOAEL: 100
mg/kg bw/day.[10]

Harmful if swallowed (Acute
Tox. 4).[16][17][18][19] LD50
(Oral, Rat): 380 mg/kg.[16]

Acute Dermal Toxicity

May be harmful in contact with
skin.[2]

Harmful in contact with skin
(Acute Tox. 4).[16][17][18][19]
LD50 (Dermal): 1600 mg/kg.
[17]

Acute Inhalation Toxicity

Fatal if inhaled (Acute Tox. 2).
[2] LC50 (Rat, 4h): 0.43 mg/L.
[10][14]

Harmful if inhaled (Acute Tox.
4).[17][18][19] LC50
(Inhalation, 4h): 11 mg/l.[17]

Skin Irritation

Causes skin irritation
(Category 2).[15]

May cause an allergic skin
reaction (Skin Sens. 1).[16][17]
[18][19]

Eye Irritation

Shall not be classified as an

eye irritant.[2]

Causes mild eye irritation.[17]

Aquatic Toxicity

Very toxic to aquatic life with
long-lasting effects (Aquatic
Acute 1, Aquatic Chronic 1).[2]

Very toxic to aquatic life with
long-lasting effects (Aquatic
Acute 1, Aquatic Chronic 1).
[16][17][19]

GHS Hazard Statements

H302, H330, H410[2]

H302, H312, H317, H332,
H410[16][18][19]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings.

Protocol for Synthesis of Allyl cyclohexylpropionate

This protocol is based on the hydrogenation of cinnamic acid followed by esterification, a

common method cited for its production.[4][20][21]
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» Hydrogenation of Cinnamic Acid:

A solution of cinnamic acid (e.g., 15.0g in 100ml of solvent) and a catalyst (e.g., 0.6 g of
Palladium on carbon, Pd/C) are placed into a high-pressure autoclave.[21]

The autoclave is sealed and purged with hydrogen gas.

The pressure is set to an initial value (e.g., 2 MPa) and the vessel is heated to the reaction
temperature (e.g., 70-160°C).[21]

Upon reaching the target temperature, the hydrogen pressure is increased to the final
value (e.g., 5-8 MPa).[21]

Stirring is initiated to start the hydrogenation reaction, which continues until the theoretical
amount of hydrogen is consumed, yielding 3-cyclohexylpropionic acid.

o Esterification:

[¢]

The resulting 3-cyclohexylpropionic acid is mixed with allyl alcohol.

An acid catalyst, such as p-toluenesulfonic acid or concentrated sulfuric acid, is added to
the mixture.[4][20][21]

The reaction is heated. To drive the reaction to completion, the water formed during the
esterification is removed, often as a hexane-water azeotrope.[20][21]

The final product, Allyl cyclohexylpropionate, is purified from the reaction mixture, typically
via distillation.

Protocol for Skin Sensitization Assessment (Local
Lymph Node Assay - LLNA)

The OECD Test Guideline 429 (LLNA) is a standard method for assessing the skin sensitization
potential of a substance.[14]

¢ Animal Model: Female CBA/Ca mice are typically used.[14]
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o Test Substance Preparation: The test substance (e.g., Allyl phenoxyacetate, an analogue) is
prepared in a suitable vehicle (e.g., 1:3 ethanol/diethyl phthalate) at various concentrations
(e.g.,0.5,1, 25,5, 10%).[14]

o Application: A defined volume of the test substance solution or vehicle control is applied to
the dorsal surface of each mouse's ear for three consecutive days.

o Proliferation Measurement: Five days after the first application, a solution of 3H-methyl
thymidine is injected intravenously into each mouse.

o Sample Collection: After a set period (e.g., 5 hours), the mice are euthanized, and the
draining auricular lymph nodes are excised.

e Analysis: The lymph nodes are processed to prepare single-cell suspensions. The
incorporation of 3H-methyl thymidine is measured using a beta-scintillation counter as an
indicator of lymphocyte proliferation.

o Data Interpretation: A stimulation index (SI) is calculated for each group by dividing the mean
proliferation in the test group by the mean proliferation in the vehicle control group. A
substance is classified as a skin sensitizer if the Sl is greater than or equal to 3.

Conclusion

Allyl (3-methylbutoxy)acetate and Allyl cyclohexylpropionate are valuable esters in the flavor
and fragrance industry, each with a distinct profile. Allyl cyclohexylpropionate offers a more
authentic sweet pineapple aroma and superior stability, making it highly suitable for a broad
range of applications, including fine fragrances and food products.[4][7] In contrast, Allyl (3-
methylbutoxy)acetate provides a different fruity-green complexity, which is particularly
leveraged in detergents and perfumes.[1] However, its lower stability and significantly higher
inhalation toxicity necessitate more stringent handling protocols.[1][2] The choice between
these two compounds will ultimately depend on the desired olfactory profile, the formulation's
chemical environment, stability requirements, and safety considerations for the specific
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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